Cas no 109241-60-3 (Octadeca-6,10,12-trienoic Acid)

Octadeca-6,10,12-trienoic Acid structure
109241-60-3 structure
Product Name:Octadeca-6,10,12-trienoic Acid
CAS No:109241-60-3
MF:C18H30O2
MW:278.429605960846
CID:1191224
PubChem ID:71334830
Update Time:2025-04-20

Octadeca-6,10,12-trienoic Acid Chemical and Physical Properties

Names and Identifiers

    • Octadeca-6,10,12-trienoic Acid
    • DTXSID80762896
    • 109241-60-3
    • Inchi: 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-9,12-13H,2-5,10-11,14-17H2,1H3,(H,19,20)
    • InChI Key: JVXOCQRVBGITPW-UHFFFAOYSA-N
    • SMILES: OC(CCCCC=CCCC=CC=CCCCCC)=O

Computed Properties

  • Exact Mass: 278.224580195g/mol
  • Monoisotopic Mass: 278.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: 5.9
  • Topological Polar Surface Area: 37.3Ų
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